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Compound of Interest

Phenylalanine, 3-chloro-alpha-
Compound Name:

methyl-
CAS No.: 30118-15-1
Cat. No.: B12112167

Get Quote

Executive Summary
3-Chloro-

-methylphenylalanine (3-Cl-

-MePhe) represents a critical scaffold in medicinal chemistry, serving as a metabolically stable
analog of phenylalanine.[1] Its structural significance lies in the quaternary chiral center at the

-position, which confers resistance to enzymatic deamination by aminotransferases while
retaining affinity for the L-type Amino Acid Transporter 1 (LAT1).[1] This guide details the
stereochemical definition, asymmetric synthesis, and analytical resolution of this compound,
designed for researchers optimizing brain-penetrant small molecules.

Part 1: Stereochemical Fundamentals|[2]
Structural Analysis & Nomenclature

The introduction of a methyl group at the
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-carbon of 3-chlorophenylalanine transforms the tertiary chiral center into a quaternary one.[1]
This modification severely restricts conformational freedom (

and
torsion angles) and eliminates the
-proton required for pyridoxal phosphate (PLP)-dependent transamination.
e Chiral Center: The
-carbon is bonded to four distinct non-hydrogen substituents:
o Amino group (
)
o Carboxyl group (
)]
o 3-Chlorobenzyl group (
)]
o Methyl group (
)]
o Absolute Configuration:
o Priority (CIP Rules):
(1) >
(2) >
(3)>

(4).[1]
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o L-Analog: The biologically relevant enantiomer, mimicking natural L-phenylalanine,
possesses the (S)-configuration.[1]

o D-Analog: The (R)-enantiomer corresponds to D-phenylalanine.[1]

Conformational Constraints

The steric bulk of the

-methyl group forces the side chain into specific rotameric populations (typically gauche- or
trans), which can enhance binding selectivity for hydrophobic pockets in targets like LAT1 or
phenylalanine hydroxylase.[1]

Part 2: Asymmetric Synthesis & Resolution

To obtain enantiopure (S)-3-Cl-

-MePhe, researchers must avoid racemization prone methods. The Seebach Self-Reproduction
of Chirality (SRS) or Chiral Auxiliary (Oxazolidinone) methods are the industry standards.[1]
Below is a validated protocol using a chiral oxazolidinone auxiliary.

Experimental Protocol: Diastereoselective Alkylation
Objective: Synthesis of (S)-3-chloro-

-methylphenylalanine via an Evans-type or Seebach-type auxiliary.[1]

Reagents:

(S)-Alanine (Starting material)[1][2]

Benzaldehyde (for Schiff base/acetal formation)[1][2]

3-Chlorobenzyl bromide (Electrophile)[1]

Lithium Diisopropylamide (LDA) or KHMDS (Base)[1]

THF (Solvent, anhydrous)[3]

Workflow:
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» Auxiliary Formation: Condense (S)-alanine with pivalaldehyde or benzaldehyde to form the
chiral imidazolidinone or oxazolidinone template.[1] This "locks" the original chirality.[1]

e Enolate Generation: Treat the protected template with LDA in THF at -78°C. The bulky chiral
auxiliary directs the base approach and stabilizes the enolate geometry (

-enolate).

» Stereoselective Alkylation: Add 3-chlorobenzyl bromide dropwise.[1] The electrophile
approaches from the face opposite the bulky substituent (steric shielding), regenerating the
quaternary center with high diastereoselectivity (>95% de).

o Hydrolysis: Acidic hydrolysis (6N HCI, reflux) removes the auxiliary, yielding the free amino
acid.

 Purification: Recrystallization from water/ethanol or ion-exchange chromatography.[1]

Synthesis Workflow Diagram

The following diagram illustrates the logical flow of the stereoselective alkylation process.
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Caption: Stereoselective synthesis pathway utilizing a chiral template to enforce facial
selectivity during alkylation.

Part 3: Analytical Characterization[1]
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Validating the enantiomeric excess (ee) is critical. Conventional C18 HPLC is insufficient; Chiral
Ligand-Exchange Chromatography (CLEC) is the preferred method for free

-methyl amino acids.

Chiral HPLC Protocol

Method Principle: Copper(ll) ions form a diastereomeric ternary complex with the analyte and
the chiral selector (e.g., N,N-dimethyl-L-phenylalanine) on the stationary phase.[1]

Parameter Specification

Chiralpak MA(+) or C18 coated with Chiral

Column
Selector
2 mM CuSO
Mobile Phase
in Water/Methanol (85:15 v/v)
Flow Rate 0.8 mL/min
) UV @ 254 nm (detects the 3-chlorophenyl
Detection
chromophore)
Temperature 25°C - 40°C

) (R)-isomer typically elutes before (S)-isomer
Expected Elution

(system dependent)

NMR Spectroscopy[1]

e« HNMR (D
O/DCI): The
-methyl group appears as a sharp singlet around
1.6-1.8 ppm.[1] The diastereotopic benzylic protons (
) appear as an AB quartet (

3.0-3.4 ppm) due to the adjacent chiral center.[1]
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e C NMR: The quaternary
-carbon shows a characteristic low-intensity signal around

60—65 ppm.[1]

Part 4: Pharmacological Implications
Metabolic Stability & LAT1 Transport

The primary utility of 3-Cl-

-MePhe is its ability to penetrate the Blood-Brain Barrier (BBB) via LAT1 while resisting
degradation.[1]

e Metabolic Blockade: The

-methyl group replaces the

-hydrogen.[1] In natural phenylalanine, the

-hydrogen is abstracted by transaminases to form phenylpyruvate. In 3-Cl-
-MePhe, this abstraction is impossible, extending the biological half-life significantly.

e LAT1 Recognition: The transporter tolerates the

-methyl substitution provided the hydrophobic side chain (3-chlorophenyl) fits the binding
pocket.[1] The 3-chloro substituent often enhances lipophilicity and receptor affinity
compared to the parent phenylalanine.

Mechanism of Action Diagram

The diagram below visualizes the metabolic stability mechanism and transport logic.
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Caption: Mechanism of metabolic resistance and BBB transport via LAT1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12112167?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

